![molecular formula C19H14N4O2S B11259884 3-((2-oxo-2-phenylethyl)thio)-5-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one](/img/structure/B11259884.png)
3-((2-oxo-2-phenylethyl)thio)-5-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one
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Description
3-[(2-OXO-2-PHENYLETHYL)SULFANYL]-5-PHENYL-7H,8H-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDIN-7-ONE is a heterocyclic compound that belongs to the class of triazolopyrimidines. This compound is characterized by its unique structure, which includes a triazole ring fused to a pyrimidine ring, with phenyl and oxo-phenylethyl substituents. The presence of sulfur in the structure adds to its chemical diversity and potential reactivity.
Properties
Molecular Formula |
C19H14N4O2S |
|---|---|
Molecular Weight |
362.4 g/mol |
IUPAC Name |
3-phenacylsulfanyl-5-phenyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one |
InChI |
InChI=1S/C19H14N4O2S/c24-16(14-9-5-2-6-10-14)12-26-19-22-21-18-20-17(25)11-15(23(18)19)13-7-3-1-4-8-13/h1-11H,12H2,(H,20,21,25) |
InChI Key |
RNHDPXQZRSVQHU-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=O)NC3=NN=C(N23)SCC(=O)C4=CC=CC=C4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[(2-OXO-2-PHENYLETHYL)SULFANYL]-5-PHENYL-7H,8H-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDIN-7-ONE typically involves multi-step reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of thieno-[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine with sodium acetate in ethanol under reflux conditions can yield the desired compound .
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to ensure high purity and yield.
Chemical Reactions Analysis
Types of Reactions
3-[(2-OXO-2-PHENYLETHYL)SULFANYL]-5-PHENYL-7H,8H-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDIN-7-ONE undergoes various chemical reactions, including:
Oxidation: The sulfur atom can be oxidized to form sulfoxides or sulfones.
Reduction: The oxo group can be reduced to form alcohol derivatives.
Substitution: The phenyl groups can undergo electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.
Substitution: Electrophilic aromatic substitution can be carried out using reagents like bromine or nitric acid under acidic conditions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the sulfur atom can yield sulfoxides or sulfones, while reduction of the oxo group can produce alcohol derivatives.
Scientific Research Applications
3-[(2-OXO-2-PHENYLETHYL)SULFANYL]-5-PHENYL-7H,8H-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDIN-7-ONE has a wide range of scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.
Medicine: Explored as a potential therapeutic agent due to its diverse biological activities.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-[(2-OXO-2-PHENYLETHYL)SULFANYL]-5-PHENYL-7H,8H-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDIN-7-ONE involves its interaction with various molecular targets. The compound can bind to enzymes and receptors, modulating their activity. The presence of the triazole and pyrimidine rings allows for strong binding interactions with biological macromolecules, influencing pathways involved in cell proliferation, apoptosis, and immune response .
Comparison with Similar Compounds
Similar Compounds
- 5-METHYL-3-((2-OXO-2-PHENYLETHYL)THIO)(1,2,4)TRIAZOLO(4,3-A)PYRIMIDIN-7(8H)-ONE
- 2-((2-OXO-2-PHENYLETHYL)THIO)-5-PHENYLTHIENO(2,3-D)PYRIMIDIN-4(3H)-ONE
Uniqueness
3-[(2-OXO-2-PHENYLETHYL)SULFANYL]-5-PHENYL-7H,8H-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDIN-7-ONE is unique due to its specific substitution pattern and the presence of both triazole and pyrimidine rings. This unique structure contributes to its diverse reactivity and potential biological activities, distinguishing it from other similar compounds.
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